Cas no 72648-57-8 (1-Butanol, 4-(dodecylamino)-)

• Product Name: 1-Butanol, 4-(dodecylamino)-
• CAS No: 72648-57-8
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 543610
• PubChem ID: 13122238
• Update Time: 2025-04-19

1-Butanol, 4-(dodecylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-(dodecylamino)-
• 4-(dodecylamino)butan-1-ol
• DTXSID20519543
• SCHEMBL1263622
• 72648-57-8

• Inchi： 1S/C16H35NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18/h17-18H,2-16H2,1H3
• InChI Key： ZUQOCEKQIHPWFG-UHFFFAOYSA-N
• SMILES： OCCCCNCCCCCCCCCCCC

Computed Properties

• Exact Mass: 257.27205
• Monoisotopic Mass: 257.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26